Cas no 1215107-57-5 (1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1215107-57-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD09028126
• CID: 4563339
• PubChem ID: 53256938
• Update Time: 2025-06-30

1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride
• 1-(2-FLUOROPHENYL)CYCLOPROPANAMINE. HCL
• 1-(2-fluorophenyl)cyclopropanamine hydrochloride
• 1-(2-fluorophenyl)cyclopropan-1-amine;hydrochloride
• 1-(2-Fluorophenyl)cyclopropanamine HCl
• E10026
• SCHEMBL1936835
• EN300-80983
• MFCD09028126
• AKOS026670723
• 1215107-57-5
• 1-(2-Fluorophenyl)cyclopropan-1-amine HCl
• CS-0208910
• AS-46661
• Z1695797781

• MDL： MFCD09028126
• Inchi： 1S/C9H10FN.ClH/c10-8-4-2-1-3-7(8)9(11)5-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： FKJYBMLORZDBDU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1(CC1)N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride

Introduction to 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1215107-57-5)

1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1215107-57-5) is a fluorinated heterocyclic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a cyclopropane ring, a structural motif known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a fluorine atom at the para position of the phenyl ring further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for medicinal chemists.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for formulation development and bioavailability studies. This property makes it particularly suitable for oral and intravenous administration, where solubility plays a pivotal role in drug delivery efficiency. The compound's structure combines elements of both aromatic and aliphatic moieties, which can influence its interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride with high precision. These studies suggest that the compound may exhibit inhibitory activity against various therapeutic targets, including kinases and transcription factors. The cyclopropane ring is known to introduce conformational rigidity, which can be exploited to achieve high selectivity in drug design. Additionally, the fluorine atom can participate in favorable interactions such as π-stacking or hydrogen bonding, further enhancing binding affinity.

In the context of drug discovery, 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride has been explored as a potential lead compound for the development of novel therapeutics. Its unique structural features make it a versatile scaffold that can be modified to target different disease mechanisms. For instance, modifications at the amine group or the phenyl ring can fine-tune its pharmacological properties, allowing for the optimization of potency, selectivity, and pharmacokinetics.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that fluorinated amine derivatives can exhibit antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. The cyclopropane moiety may also contribute to its efficacy by stabilizing enzyme-inhibitor complexes or by modulating protein-protein interactions. These findings have prompted further investigation into the development of 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride as a candidate for clinical trials.

Another area where this compound shows promise is in neurodegenerative diseases research. The ability of fluorinated compounds to cross the blood-brain barrier has made them valuable tools in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural features of 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride may allow it to interact with specific neuroreceptors or enzymes implicated in these conditions, potentially leading to novel therapeutic strategies.

The synthesis of 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

Evaluation of the pharmacological profile of 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high potency, suggesting its potential as a lead compound for drug development. Additionally, preliminary toxicology studies indicate that the compound exhibits acceptable safety margins at therapeutic doses, which is crucial for advancing it into clinical trials.

The growing interest in fluorinated heterocycles as pharmaceutical intermediates underscores the importance of compounds like 1-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride. The ability of fluorine atoms to modulate drug properties such as lipophilicity, metabolic stability, and receptor binding affinity makes them indispensable in modern drug design. As research continues to uncover new applications for this class of molecules, compounds like CAS No. 1215107-57-5 are poised to play a significant role in future therapeutic developments.